Cas no 5840-58-4 (Benzenepropanenitrile, a-(4-methoxyphenyl)-)

• Product Name: Benzenepropanenitrile, a-(4-methoxyphenyl)-
• CAS No: 5840-58-4
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 383917
• PubChem ID: 2872028
• Update Time: 2025-04-19

Benzenepropanenitrile, a-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, a-(4-methoxyphenyl)-
• 2-[(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)-methylamino]benzoic acid
• 5840-58-4
• CBMicro_034800
• Oprea1_650762
• BIM-0034852.P001
• DTXSID00386770
• AB00098842-01
• SR-01000221561
• SR-01000221561-1

• Inchi： 1S/C17H14N2O4S/c1-18(13-10-6-5-9-12(13)16(21)22)15-14(20)19(17(23)24-15)11-7-3-2-4-8-11/h2-10,15H,1H3,(H,21,22)
• InChI Key： LSAVZPWCPJRILR-UHFFFAOYSA-N
• SMILES： S1C(N(C2C=CC=CC=2)C(C1N(C)C1C=CC=CC=1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 342.06752
• Monoisotopic Mass: 342.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 77.92